

physiological significance of 6-Hydroxymelatonin glucuronide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-Hydroxymelatonin glucuronide

CAS No.: 94840-69-4

Cat. No.: B1230386

[Get Quote](#)

An In-Depth Technical Guide to the Physiological Significance of **6-Hydroxymelatonin Glucuronide**

Introduction: Beyond the Master Hormone of Chronobiology

Melatonin (N-acetyl-5-methoxytryptamine), the neurohormone synthesized primarily by the pineal gland, is unequivocally recognized as the master regulator of circadian rhythms.^[1] Its therapeutic and physiological implications are the subject of extensive research. However, for researchers, clinicians, and drug developers, the story does not end with the parent molecule. The metabolic fate of melatonin is of profound physiological and analytical importance. Circulating melatonin is rapidly cleared, with a half-life of 20 to 30 minutes, necessitating a robust metabolic pathway to ensure precise temporal signaling.^{[2][3]}

This guide delves into the core of melatonin's metabolic cascade, focusing on its major metabolite, 6-hydroxymelatonin, and its subsequent conjugated form, **6-hydroxymelatonin glucuronide** (6-HMG). We will explore the enzymatic machinery responsible for its formation, its critical role as a biomarker for both endogenous melatonin production and hepatic enzyme

activity, and the state-of-the-art methodologies required for its accurate quantification. This document is designed to serve as a technical resource, bridging the gap between fundamental biochemistry and practical application in research and clinical settings.

Part 1: The Biochemical Journey from Melatonin to 6-HMG

The transformation of lipophilic melatonin into a water-soluble, excretable compound is a classic two-phase metabolic process predominantly occurring in the liver.^{[2][3]}

Phase I: The Critical Hydroxylation Step

The principal and rate-limiting step in melatonin catabolism is the hydroxylation at the C6 position of the indole ring to form 6-hydroxymelatonin.^[1] This reaction is almost exclusively catalyzed by the cytochrome P450 (CYP) enzyme system.

- **The Primary Catalyst: CYP1A2:** A wealth of experimental evidence identifies CYP1A2 as the foremost enzyme responsible for the 6-hydroxylation of melatonin in the human liver.^{[4][5]} Genetic variants of the CYP1A2 gene can lead to significant inter-individual differences in melatonin metabolism rates, explaining why responses to exogenous melatonin supplementation can vary widely.^[5]
- **Contributing Isozymes:** While CYP1A2 is dominant, other isoforms, including CYP1A1 and the extrahepatic CYP1B1, also contribute to the formation of 6-hydroxymelatonin.^{[4][6][7]} A minor pathway, O-demethylation to N-acetylserotonin, is primarily mediated by CYP2C19.^{[4][6]}

The central role of CYP1A2 makes melatonin metabolism susceptible to a range of external factors. For instance, cigarette smoking is known to induce CYP1A2 activity, thereby accelerating melatonin clearance, while substances like caffeine and certain drugs (e.g., fluvoxamine) can inhibit the enzyme, leading to elevated melatonin levels.^{[8][9]}

Phase II: Conjugation for Excretion

Following hydroxylation, 6-hydroxymelatonin undergoes Phase II conjugation to dramatically increase its water solubility for efficient renal clearance. Two main pathways exist: sulfation and glucuronidation.^[1]

- Glucuronidation: This process involves the attachment of a glucuronic acid moiety to the hydroxyl group of 6-hydroxymelatonin, catalyzed by UDP-glucuronosyltransferases (UGTs). The resulting compound is **6-hydroxymelatonin glucuronide** (6-HMG).
- Sulfation: Alternatively, a sulfate group can be added, mediated by sulfotransferase (SULT) enzymes (primarily SULT1A1), to form 6-sulfatoxymelatonin (aMT6s).[1]

A crucial point for researchers is the notable species difference in this conjugation step. In humans, sulfation is the predominant pathway, with aMT6s being the major urinary metabolite.[4][10] Conversely, in mice, glucuronidation is the dominant route, making 6-HMG the most abundant melatonin metabolite in their urine.[10][11][12] This distinction is critical when translating findings from preclinical mouse models to human physiology.



[Click to download full resolution via product page](#)

Part 2: The Physiological & Clinical Significance of 6-HMG

While often viewed simply as an end-product, the physiological significance of 6-HMG lies primarily in its utility as a robust and accessible biomarker.

A Non-Invasive Proxy for Melatonin Production

The rapid metabolism of melatonin means that its urinary metabolites provide a reliable, time-integrated measure of its synthesis and secretion by the pineal gland.[13][14] The 24-hour urinary excretion of total conjugated 6-hydroxymelatonin (the sum of 6-HMG and aMT6s) is highly correlated with nighttime peak plasma melatonin levels.[15]

- **Causality:** Because the conversion is rapid and efficient, the amount of metabolite excreted directly reflects the amount of parent hormone produced. This allows researchers to assess the timing and amplitude of an individual's circadian rhythm without the need for invasive and frequent blood sampling, which is particularly advantageous in field studies.[\[16\]](#)

An Endogenous Biomarker for CYP1A2 Activity

Given that CYP1A2 is the rate-limiting enzyme in the formation of 6-hydroxymelatonin, the ratio of the metabolite to the parent compound can serve as an endogenous index of the enzyme's activity.[\[9\]\[17\]](#) The urinary 6-hydroxymelatonin/melatonin ratio is being explored as a substitute for traditional probe drugs like caffeine.[\[9\]\[18\]](#)

- **Application in Drug Development:** This is of immense value in clinical pharmacology. By measuring this endogenous ratio, drug developers can phenotype trial participants for their CYP1A2 metabolic status. This helps predict potential drug-drug interactions for new chemical entities that are also metabolized by CYP1A2 and allows for stratification of patients who may be "fast" or "slow" metabolizers.[\[5\]](#)

Potential for Direct Biological Activity

While the primary role of 6-HMG is facilitating excretion, research into its precursor, 6-hydroxymelatonin, has revealed potential direct biological effects. Studies have shown that 6-hydroxymelatonin can exhibit neuroprotective properties, protecting against iron-induced neurotoxicity and cyanide-induced oxidative stress in brain tissue.[\[19\]\[20\]](#) It is currently understood that the glucuronide conjugate itself is largely inactive; its significance stems from being the metabolic product of the potentially active 6-hydroxymelatonin.

Relevance in Neurological and Systemic Disorders

Alterations in melatonin metabolism, reflected by changes in urinary metabolite excretion, have been linked to various pathological states.

- **Neurological Disorders:** Decreased excretion of 6-hydroxymelatonin metabolites has been observed in conditions like Korsakoff's psychosis.[\[21\]](#) Investigating melatonin metabolism provides a window into the neurochemical changes associated with such diseases.[\[8\]\[22\]](#)

- Renal Disease: Patients with end-stage renal disease and renal transplant recipients often show significantly lower urinary excretion of melatonin metabolites, and this reduction has been associated with increased mortality.[23][24]

Part 3: Methodologies for Accurate Quantification

The accurate measurement of 6-HMG is fundamental to its use as a biomarker. Due to its conjugated nature, a critical hydrolysis step is required prior to analysis. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantification.[17][25]

[Click to download full resolution via product page](#)

Experimental Protocol: Quantification of Urinary 6-Hydroxymelatonin via LC-MS/MS

This protocol describes a self-validating system for the robust quantification of 6-HMG by converting it to 6-hydroxymelatonin for detection. The use of a stable isotope-labeled internal standard is critical for correcting analytical variability.

1. Reagents and Materials:

- Urine samples, stored at -80°C.
- 6-hydroxymelatonin analytical standard.
- Deuterated 6-hydroxymelatonin (e.g., 6-hydroxymelatonin-d4) as internal standard (IS).
- β -glucuronidase from *Helix pomatia* (prepared in acetate buffer, pH 5.0).[17][26]
- Methanol, Acetonitrile (LC-MS grade).
- Formic acid.
- Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange).

- LC-MS/MS system with electrospray ionization (ESI) source.

2. Sample Preparation Workflow:

- Thawing and Aliquoting: Thaw urine samples on ice. Vortex to ensure homogeneity. Aliquot 500 μ L of urine into a clean microcentrifuge tube.
- Internal Standard Spiking: Add a known concentration of deuterated 6-hydroxymelatonin IS to each sample, calibrator, and quality control (QC) sample. The IS tracks the analyte through the entire process, correcting for losses during extraction and variability in ionization.
- Enzymatic Hydrolysis (Deconjugation):
 - Add 250 μ L of β -glucuronidase solution to each tube.
 - Vortex gently and incubate the samples in a water bath at 37°C for 12-18 hours (overnight).[\[17\]](#) This step is the causal choice for accurately measuring the glucuronidated form; without it, only the free (and negligible) fraction would be detected. Note: If total 6-hydroxylated metabolites are desired, a combined β -glucuronidase/arylsulfatase enzyme preparation is used.[\[26\]](#)
- Solid Phase Extraction (SPE):
 - Condition the SPE cartridge according to the manufacturer's protocol (typically with methanol followed by water).
 - Load the hydrolyzed sample onto the cartridge.
 - Wash the cartridge to remove interferences (e.g., with an acetate buffer followed by methanol).[\[27\]](#)
 - Elute the analyte and IS with an appropriate solvent (e.g., 5% formic acid in methanol).
- Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 μ L) of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

3. LC-MS/MS Analysis:

- **Chromatographic Separation:** Inject the reconstituted sample onto a reverse-phase C18 column. Use a gradient elution with mobile phases consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). A typical gradient runs for 5-7 minutes.^[17]
- **Mass Spectrometry Detection:** Operate the mass spectrometer in positive ion mode using Multiple Reaction Monitoring (MRM).
 - **Rationale:** MRM provides exceptional specificity and sensitivity. A precursor ion (the molecular weight of 6-hydroxymelatonin) is selected and fragmented, and a specific product ion is monitored. This two-stage filtering minimizes background noise.
 - **MRM Transitions (Example):**
 - 6-hydroxymelatonin: Q1 m/z 249.1 -> Q3 m/z 174.1
 - 6-hydroxymelatonin-d4 (IS): Q1 m/z 253.1 -> Q3 m/z 178.1

4. Data Interpretation:

- A calibration curve is generated by plotting the peak area ratio (analyte/IS) against the known concentrations of the calibrator samples.
- The concentration of 6-hydroxymelatonin in the unknown samples is determined from this curve, which, due to the hydrolysis step, represents the original concentration of 6-HMG in the urine.

Data Presentation: Comparison of Analytical Methods

Method	Principle	Key Advantages	Key Limitations
LC-MS/MS	Chromatographic separation followed by mass-based detection of specific precursor-product ion transitions.	Gold Standard: High specificity, high sensitivity, and ability to multiplex (measure multiple analytes simultaneously).[17] [18]	Requires significant capital investment and specialized technical expertise.
GC-MS	Gas chromatographic separation of derivatized analytes followed by mass spectrometry.	High sensitivity and specificity. Was a reference method before LC-MS/MS.[28] [29]	Requires derivatization of the analyte to make it volatile, adding complexity and potential for variability. [28]
ELISA	Immunoassay based on antibody-antigen recognition.	High throughput, relatively low cost, does not require a mass spectrometer.	Potential for cross-reactivity with other metabolites, leading to lower specificity. Batch-to-batch variability in antibody reactivity.[29]

Conclusion

6-Hydroxymelatonin glucuronide, far from being a mere metabolic afterthought, holds significant physiological importance as a key endpoint of melatonin signaling and a powerful analytical tool. Its formation, governed by the critical CYP1A2 enzyme, and its subsequent excretion represent the primary clearance mechanism for the body's master chronobiotic hormone.

For researchers and drug developers, the quantification of 6-HMG (often in concert with its sulfated counterpart) in urine provides an invaluable, non-invasive window into two distinct but related processes: the rhythmic activity of the pineal gland and the metabolic capacity of the hepatic CYP1A2 system. Understanding the biochemistry, analytical methodologies, and

clinical relevance of this metabolite is therefore essential for advancing our knowledge of circadian biology, pharmacology, and the pathophysiology of neurological and systemic diseases.

References

- Skene, D. J., Papagiannidou, E., Hashemi, E., et al. (2001). Contribution of CYP1A2 in the hepatic metabolism of melatonin: studies with isolated microsomal preparations and liver slices. *Journal of Pineal Research*. Available at: [\[Link\]](#)
- Francis, P. L., Leone, A. M., & Silman, R. E. (1987). Gas chromatographic-mass spectrometric assay for 6-hydroxymelatonin sulfate and **6-hydroxymelatonin glucuronide** in urine. *Clinical Chemistry*. Available at: [\[Link\]](#)
- Ramakrishna, S., & Deora, G. S. (2023). Melatonin Activation by Cytochrome P450 Isozymes: How Does CYP1A2 Compare to CYP1A1?. *International Journal of Molecular Sciences*. Available at: [\[Link\]](#)
- Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2005). Metabolism of melatonin by human cytochromes p450. *Drug Metabolism and Disposition*. Available at: [\[Link\]](#)
- Dr.Oracle. (2025). What gene is associated with rapid melatonin (melatonin) degradation?. Available at: [\[Link\]](#)
- Li, C., Li, G., Tan, D. X., et al. (2018). A novel enzyme-dependent melatonin metabolite in humans. *Journal of Pineal Research*. Available at: [\[Link\]](#)
- Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2012). A metabolomic perspective of melatonin metabolism in the mouse. *Journal of Pineal Research*. Available at: [\[Link\]](#)
- Ma, X., Idle, J. R., Krausz, K. W., & Gonzalez, F. J. (2012). A Metabolomic Perspective of Melatonin Metabolism in the Mouse. Vilnius University. Available at: [\[Link\]](#)
- Hardeland, R. (2017). Melatonin Metabolism in the Central Nervous System. *Current Neuropharmacology*. Available at: [\[Link\]](#)

- Francis, P., Leone, A., & Silman, R. (1987). Gas chromatographic-mass spectrometric assay for 6-hydroxymelatonin sulfate and **6-hydroxymelatonin glucuronide** in urine. ResearchGate. Available at: [\[Link\]](#)
- Li, C., Li, G., Tan, D. X., et al. (2018). A novel enzyme-dependent melatonin metabolite in humans. ResearchGate. Available at: [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). **6-Hydroxymelatonin glucuronide**. PubChem Compound Database. Available at: [\[Link\]](#)
- Al-Ghanim, A. A., Al-Sulaiman, A. A., Al-Mubarak, M. M., et al. (2020). The neuroprotective role of melatonin in neurological disorders. Journal of Neuroscience Research. Available at: [\[Link\]](#)
- Graham, C., Cook, M. R., Kavet, R., Sastre, A., & Smith, D. K. (1985). The correlation between human plasma melatonin levels and urinary 6-hydroxymelatonin excretion. Clinica Chimica Acta. Available at: [\[Link\]](#)
- The Human Metabolome Database. (2021). Showing metabocard for **6-Hydroxymelatonin glucuronide** (HMDB0060786). Available at: [\[Link\]](#)
- Taylor & Francis. (n.d.). 6-Hydroxymelatonin – Knowledge and References. Available at: [\[Link\]](#)
- Magliocco, G., Bosilkovska, M., Piu, S., et al. (2022). Evaluation of CYP1A2 activity: Relationship between the endogenous urinary 6-hydroxymelatonin to melatonin. University of Geneva. Available at: [\[Link\]](#)
- Magliocco, G., Bosilkovska, M., Piu, S., et al. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. Journal of Chromatography B. Available at: [\[Link\]](#)
- Lockley, S. W., & Gooley, J. J. (2022). Measuring Urinary 6-Sulphatoxymelatonin in Humans. Methods in Molecular Biology. Available at: [\[Link\]](#)
- The Human Metabolome Database. (n.d.). Showing metabocard for 6-Hydroxymelatonin (HMDB0004081). Available at: [\[Link\]](#)

- Zisapel, N., & Zisapel, N. (2011). Melatonin pharmacokinetics following two different oral surge-sustained release doses in older adults. *Journal of Pineal Research*. Available at: [\[Link\]](#)
- Eriksson, L., Mikkelsen, M., & Rane, A. (2001). Determination of Exogenous Melatonin and Its 6-hydroxy Metabolite in Human Plasma by Liquid Chromatography-Mass Spectrometry. *Therapeutic Drug Monitoring*. Available at: [\[Link\]](#)
- van der Veen, A., Minović, I., van Faassen, M., et al. (2020). Urinary Excretion of 6-Sulfatoxymelatonin, the Main Metabolite of Melatonin, and Mortality in Stable Outpatient Renal Transplant Recipients. *Journal of Clinical Medicine*. Available at: [\[Link\]](#)
- Zimmerman, E. A., & Ferin, M. (1993). Urinary 6-hydroxymelatonin sulfate as a measure of melatonin secretion during acute tryptophan depletion. *Psychoneuroendocrinology*. Available at: [\[Link\]](#)
- Cuesta, S., Kireev, R., Forman, K., et al. (2006). Melatonin and 6-hydroxymelatonin protect against iron-induced neurotoxicity. *Journal of Neurochemistry*. Available at: [\[Link\]](#)
- van der Veen, A., Minović, I., van Faassen, M., et al. (2020). Urinary Excretion of 6-Sulfatoxymelatonin, the Main Metabolite of Melatonin, and Mortality in Stable Outpatient Renal Transplant Recipients. *MDPI*. Available at: [\[Link\]](#)
- Martin, P. R., Higa, S., Burns, R. S., Tamarkin, L., Ebert, M. H., & Markey, S. P. (1984). Decreased 6-hydroxymelatonin excretion in Korsakoff's psychosis. *Neurology*. Available at: [\[Link\]](#)
- Magliocco, G., Bosilkovska, M., Piu, S., et al. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. *University of Lausanne*. Available at: [\[Link\]](#)
- Magliocco, G., Bosilkovska, M., Piu, S., et al. (2022). Evaluation of CYP1A2 activity: Relationship between the endogenous urinary 6-hydroxymelatonin to melatonin ratio and paraxanthine to caffeine ratio in dried blood spots. *Clinical and Translational Science*. Available at: [\[Link\]](#)

- Lee, Y.-C., & Lee, M.-J. (2022). Genetic Links Between Melatonin and Neurological Diseases. Genes. Available at: [\[Link\]](#)
- Parmar, P., & Rana, S. (2003). 6-Hydroxymelatonin Protects Against Cyanide Induced Oxidative Stress in Rat Brain Homogenates. Journal of Chemical Neuroanatomy. Available at: [\[Link\]](#)
- Mirick, D. K., & Davis, S. (2008). Melatonin as a biomarker of circadian dysregulation. Cancer Epidemiology, Biomarkers & Prevention. Available at: [\[Link\]](#)
- Magliocco, G., Bosilkovska, M., Piu, S., et al. (2021). Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS. University of Lausanne. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. taylorandfrancis.com [taylorandfrancis.com]
- 3. Melatonin pharmacokinetics following two different oral surge-sustained release doses in older adults - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. Metabolism of melatonin by human cytochromes p450 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. droracle.ai [droracle.ai]
- 6. mdpi.com [mdpi.com]
- 7. Melatonin Metabolism in the Central Nervous System - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 8. The neuroprotective role of melatonin in neurological disorders - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 9. access.archive-ouverte.unige.ch [access.archive-ouverte.unige.ch]

- [10. A metabolomic perspective of melatonin metabolism in the mouse - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. virtualbiblioteka.vu.lt \[virtualbiblioteka.vu.lt\]](#)
- [12. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [13. Urinary 6-hydroxymelatonin sulfate as a measure of melatonin secretion during acute tryptophan depletion - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. Melatonin as a biomarker of circadian dysregulation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. The correlation between human plasma melatonin levels and urinary 6-hydroxymelatonin excretion - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. Measuring Urinary 6-Sulphatoxymelatonin in Humans - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. Simultaneous determination of melatonin and 6-hydroxymelatonin in human overnight urine by LC-MS/MS - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. access.archive-ouverte.unige.ch \[access.archive-ouverte.unige.ch\]](#)
- [19. Melatonin and 6-hydroxymelatonin protect against iron-induced neurotoxicity - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. 6-Hydroxymelatonin protects against cyanide induced oxidative stress in rat brain homogenates - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. Decreased 6-hydroxymelatonin excretion in Korsakoff's psychosis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. neurodegenerativejournal.com \[neurodegenerativejournal.com\]](#)
- [23. Urinary Excretion of 6-Sulfatoxymelatonin, the Main Metabolite of Melatonin, and Mortality in Stable Outpatient Renal Transplant Recipients - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [24. mdpi.com \[mdpi.com\]](#)
- [25. Determination of exogenous melatonin and its 6-hydroxy metabolite in human plasma by liquid chromatography-mass spectrometry - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. Evaluation of CYP1A2 activity: Relationship between the endogenous urinary 6-hydroxymelatonin to melatonin ratio and paraxanthine to caffeine ratio in dried blood spots - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [27. api.unil.ch \[api.unil.ch\]](#)
- [28. Gas chromatographic-mass spectrometric assay for 6-hydroxymelatonin sulfate and 6-hydroxymelatonin glucuronide in urine - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [29. researchgate.net \[researchgate.net\]](https://researchgate.net)
- To cite this document: BenchChem. [physiological significance of 6-Hydroxymelatonin glucuronide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1230386/docs#physiological-significance-of-6-hydroxymelatonin-glucuronide\]](https://www.benchchem.com/product/b1230386/docs#physiological-significance-of-6-hydroxymelatonin-glucuronide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)